Cas no 1486329-09-2 ((1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl chloride)

• Product Name: (1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl chloride
• CAS No: 1486329-09-2
• MF: C₆H₉ClN₂O₂S
• MW: 208.665858983994
• MDL: MFCD21312620
• CID: 5190335
• PubChem ID: 65845977
• Update Time: 2025-05-22

(1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-methanesulfonyl chloride, 1,3-dimethyl-
• (1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl chloride

• MDL： MFCD21312620
• Inchi： 1S/C6H9ClN2O2S/c1-5-3-6(9(2)8-5)4-12(7,10)11/h3H,4H2,1-2H3
• InChI Key： KBEOPEWUCNUXEK-UHFFFAOYSA-N
• SMILES： N1(C)C(CS(Cl)(=O)=O)=CC(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on (1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl chloride

Comprehensive Overview of (1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl chloride (CAS No. 1486329-09-2)

The compound (1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl chloride (CAS No. 1486329-09-2) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a 1,3-dimethyl-1H-pyrazole core linked to a methanesulfonyl chloride group, makes it a valuable intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its versatility in cross-coupling reactions, peptide modifications, and bioconjugation strategies.

In recent years, the demand for high-purity sulfonylating agents like (1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl chloride has surged, driven by advancements in drug discovery and material science. This compound is particularly relevant in the development of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are hot topics in targeted protein degradation therapies. Its ability to introduce sulfonyl groups into organic frameworks aligns with the growing focus on covalent drug design, a trend highlighted in recent ACS and RSC publications.

The synthesis of CAS No. 1486329-09-2 typically involves the reaction of 1,3-dimethyl-1H-pyrazol-5-ylmethanol with sulfuryl chloride or related reagents under controlled conditions. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity, which is essential for applications in high-throughput screening and medicinal chemistry. Users frequently search for "sulfonyl chloride stability" and "handling precautions for reactive intermediates," underscoring the need for detailed technical guidance on this compound’s storage (recommended at 2–8°C under inert atmosphere).

From an industrial perspective, (1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl chloride is gaining traction in agrochemical formulations and electronic materials. Its role in creating sulfonamide-based polymers with tailored properties resonates with the green chemistry movement, as these materials often exhibit improved biodegradability. Queries like "alternative sulfonylating agents for sustainable synthesis" reflect this shift toward eco-friendly methodologies.

In summary, CAS No. 1486329-09-2 represents a convergence of innovation in pharmaceutical intermediates and functional materials. Its adaptability to diverse reaction conditions and compatibility with automated synthesis platforms positions it as a key player in modern precision chemistry. For researchers exploring "pyrazole derivatives in drug design" or "sulfonyl chloride applications," this compound offers a compelling case study in molecular functionality and industrial utility.